Cas no 1806760-28-0 (3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1806760-28-0
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4812897
• Update Time: 2025-06-11

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-6(10)5-3(1-14)7(19-8(11,12)13)16-2-4(5)20(15,17)18/h2,6H,1,14H2,(H2,15,17,18)
• InChI Key： MQAILORETGZTDJ-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(CN)=C1C(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806760-28-0)

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide, identified by the CAS number 1806760-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethoxy groups, as well as an aminomethyl side chain, endows this molecule with unique physicochemical properties that make it a promising candidate for further investigation.

The structural features of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide contribute to its potential utility in drug discovery. The pyridine core is a common scaffold in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds, enhancing binding affinity and selectivity. Additionally, the aminomethyl substituent introduces a nucleophilic center that can participate in further chemical modifications, allowing for the development of derivatives with tailored properties.

The difluoromethyl group is a well-documented pharmacophore that can improve metabolic stability and binding interactions. Its electron-withdrawing nature can modulate electronic properties, influencing both the reactivity and solubility of the compound. Similarly, the trifluoromethoxy group contributes to lipophilicity and can enhance oral bioavailability, making it an attractive feature in drug design. These fluorinated moieties are frequently employed in modern medicinal chemistry to optimize pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. Pyridine sulfonamides have been extensively studied for their potential applications in oncology, inflammation, and infectious diseases. For instance, derivatives of pyridine sulfonamides have shown promise as kinase inhibitors and antimicrobial agents. The compound 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide may serve as a valuable intermediate in the synthesis of such inhibitors, offering a starting point for structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorinated groups often poses challenges due to their reactivity and sensitivity to conditions such as temperature and solvent choice. However, advances in synthetic methodologies have made it increasingly feasible to incorporate these moieties into complex molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been instrumental in facilitating the preparation of fluorinated pyridines.

From a computational chemistry perspective, the molecular properties of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide can be modeled to predict its behavior in biological systems. Quantum mechanical calculations can provide insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. These computational studies are essential for guiding experimental efforts and rationalizing the design of next-generation analogs.

Preclinical studies have begun to explore the pharmacological potential of related compounds within this chemical class. For example, pyridine sulfonamides have demonstrated activity against targets involved in cancer cell proliferation and survival. The unique combination of substituents in 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide may confer additional advantages such as improved solubility or selectivity over existing agents. Further investigation into its biological activity will be crucial to determine its therapeutic relevance.

The role of fluorine atoms in modulating drug properties cannot be overstated. Their presence can significantly alter pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By fine-tuning the positions and types of fluorinated groups, chemists can fine-hone these properties to meet stringent pharmaceutical requirements. The compound under discussion exemplifies how strategic incorporation of fluorine can lead to molecules with enhanced efficacy and reduced side effects.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806760-28-0) represents a promising entity in the realm of medicinal chemistry. Its unique structural features position it as a versatile building block for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.